3-(3-Hydroxypropyl)phenol

• IUPAC Name: 3-(3-hydroxypropyl)phenol
• InChI: InChI=1S/C9H12O2/c10-6-2-4-8-3-1-5-9(11)7-8/h1,3,5,7,10-11H,2,4,6H2
• InChI Key: TVQDIGAZKJXXLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)CCCO
• Molecular Formula: C9H12O2
• DSSTOX Substance ID: DTXSID60438466
• Molecular Weight: 152.19 g/mol
• CAS No.: 1424-74-4

Description

3-(3-Hydroxypropyl)phenol is an organic compound with the molecular formula C9H12O2 It is a phenolic compound characterized by the presence of a hydroxyl group attached to a propyl chain, which is in turn attached to a benzene ring

Scientific Research Applications

3-(3-Hydroxypropyl)phenol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its reactivity makes it a valuable intermediate in the preparation of various derivatives.

Biology: The compound is studied for its potential biological activities, including antioxidant and antimicrobial properties. It is used in assays to evaluate its effects on different biological systems.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of respiratory tract infections. Its phenolic structure suggests it may have anti-inflammatory and analgesic properties.

Industry: this compound is used in the production of polymers and resins. Its hydroxyl group allows it to participate in polymerization reactions, leading to the formation of materials with desirable mechanical and chemical properties.

Mechanism of Action

Target of Action

It’s worth noting that phenolic compounds, such as 3-(3-hydroxypropyl)phenol, are known to interact with various biological targets due to their diverse chemical structures .

Mode of Action

Phenolic compounds, in general, can interact with their targets through various mechanisms, such as hydrogen bonding, hydrophobic interactions, and covalent bonding .

Biochemical Pathways

It’s known that phenolic compounds can influence a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

The bioavailability of phenolic compounds can be influenced by factors such as their solubility, stability, and metabolism .

Result of Action

Phenolic compounds are known for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . Factors such as pH, temperature, and the presence of other compounds can affect the stability and activity of phenolic compounds .

Safety and Hazards

3-(3-Hydroxypropyl)phenol may cause respiratory irritation, skin irritation, and serious eye irritation. It should be used only outdoors or in a well-ventilated area. Protective gloves, clothing, eye protection, and face protection should be worn when handling this compound.

Future Directions

Phenolic compounds, including 3-(3-Hydroxypropyl)phenol, have been used in the development of new antimicrobial molecules. Their antimicrobial activities can be significantly enhanced through functionalization. Furthermore, hydrogels based on phenolic compounds have shown promise in the treatment of oral and maxillofacial diseases.

Biochemical Analysis

Biochemical Properties

It is known that phenolic compounds, which include 3-(3-Hydroxypropyl)phenol, can interact with various enzymes and proteins

Cellular Effects

Phenolic compounds are known to have various effects on cells, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is known that phenolic compounds can interact with biomolecules at the molecular level, potentially influencing enzyme activity and gene expression

Dosage Effects in Animal Models

The effects of different dosages of this compound in animal models have not been extensively studied

Metabolic Pathways

It is known that phenolic compounds can be involved in various metabolic pathways

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Hydroxypropyl)phenol can be achieved through several methods. One common approach involves the reaction of phenol with 3-chloropropanol in the presence of a base such as sodium hydroxide. The reaction proceeds via a nucleophilic substitution mechanism, where the hydroxyl group of phenol attacks the carbon atom bearing the chlorine atom, resulting in the formation of this compound.

Another method involves the reduction of 3-(3-Hydroxypropyl)benzaldehyde using a reducing agent such as sodium borohydride. This reduction process converts the aldehyde group to a hydroxyl group, yielding this compound.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature, pressure, and reactant concentrations, ensuring high yields and purity of the final product. The use of catalysts, such as palladium on carbon, can further enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

3-(3-Hydroxypropyl)phenol undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Oxidation: The hydroxyl group in this compound can be oxidized to form a carbonyl group, resulting in the formation of 3-(3-Oxopropyl)phenol. Common oxidizing agents used in this reaction include potassium permanganate and chromium trioxide.

Reduction: The compound can be reduced to form 3-(3-Hydroxypropyl)cyclohexanol. This reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halogens or alkyl groups, through reactions with appropriate reagents. For example, reaction with thionyl chloride can replace the hydroxyl group with a chlorine atom, forming 3-(3-Chloropropyl)phenol.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C)

Substitution: Thionyl chloride (SOCl2), alkyl halides

Major Products Formed

Oxidation: 3-(3-Oxopropyl)phenol

Reduction: 3-(3-Hydroxypropyl)cyclohexanol

Substitution: 3-(3-Chloropropyl)phenol

Comparison with Similar Compounds

3-(3-Hydroxypropyl)phenol can be compared with other similar phenolic compounds, such as:

4-(3-Hydroxypropyl)phenol: This compound has the hydroxyl group attached to the para position of the benzene ring, compared to the meta position in this compound. This positional difference can influence the compound’s reactivity and biological activity.

3-(4-Hydroxybutyl)phenol: This compound has an additional carbon atom in the alkyl chain, which can affect its physical and chemical properties, such as solubility and boiling point.

3-(3-Hydroxypropyl)anisole:

The uniqueness of this compound lies in its specific structure, which combines the phenolic hydroxyl group with a propyl chain, providing a balance of reactivity and stability that is valuable in various applications.

Synthesis routes and methods I

Procedure details

1.0M Lithium aluminum hydride in tetrahydrofuran (35.07 mL, 35.07 mmol) was added to a solution of 3-(3-hydroxyphenyl)propionic acid methyl ester (3.16 g, 17.5 mmol) in tetrahydrofuran (30 mL) at 0-5° C. under an argon atmosphere. The mixture was stirred at room temperature for 6 hours, and sodium sulfate decahydrate (15 g) was added to the mixture, followed by cooling to 0-5° C., and a dropwise addition of water (about 10 mL) and concentrated hydrochloric acid to pH 2-3. The mixture was extracted with ethyl acetate, and the extract was washed with water, brine, dried over magnesium sulfate, and concentrated to dryness. Purification by flash chromatography, eluting with hexane/ethyl acetate, gave 3-(3-hydroxypropyl)phenol as a clear oil (2.34 g, 88%).

Synthesis routes and methods II

Procedure details

To a solution of ethyl 3-(3-hydroxyphenyl)propanoate (54.5 g) in DCM (926 mL) was added dropwise 1.0 M DIBAL in DCM (926 mL) at 0° C. over 1 hour under N2 gas atmosphere. 30% Rochelle salt aqueous solution (1.34 L) was added to the reaction mixture with dropping funnel at the same temperature. The resulting mixture was stirred for 7 hours at ambient temperature and the organic layer was separated. The aqueous layer was stand for 2 days and extracted with chloroform(1.5 L) 4 times. The combined organic layer was washed with brine, dried over anhydrous MgSO4, filtered and evaporated in vacuo to afford 3-(3-hydroxypropyl)phenol (40.2 g) as a yellow oil.